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Compound of Interest

Compound Name: Lauterine

Cat. No.: B121547 Get Quote

Comprehensive searches for a compound named "Lauterine" have not yielded any specific

drug, molecule, or signaling pathway associated with this name. The requested detailed

Application Notes and Protocols on its mechanism of action cannot be generated as

"Lauterine" does not appear to be a recognized substance in scientific and medical literature.

Initial investigations suggest that "Lauterine" may be a misspelling of another compound or a

term not yet in the public domain. Searches for phonetically similar or related terms did identify

several other agents with documented mechanisms of action, such as:

Laquinimod: An immunomodulatory drug that has been investigated for the treatment of

multiple sclerosis. It is known to affect cytokine production and reduce inflammation and

neurodegeneration.[1]

Lavoltidine: A histamine H2 receptor antagonist, previously studied for its potential to treat

gastroesophageal reflux disease.[2]

Lutein: A naturally occurring carotenoid found in many fruits and vegetables, studied for its

antioxidant properties and its role in eye health.

However, without further clarification, it is not possible to determine if any of these are the

intended subject of the query.

Additionally, searches for "Lauterine" in broader contexts revealed a historical reference to a

17th-century Italian painter named Camilla Lauteri.[3][4]
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To proceed with your request, please verify the spelling of the compound of interest. If

"Lauterine" is a novel or internal compound name, providing additional context or associated

research papers would be necessary to fulfill the detailed requirements of your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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